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Compound of Interest

Compound Name: 3-Fluoro-5-iodotoluene

Cat. No.: B1340146

An In-depth Technical Safety Guide for 3-Fluoro-5-iodotoluene
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals
and is a summary of publicly available Safety Data Sheet (SDS) information. It is not a
substitute for a formal SDS provided by the manufacturer. Always refer to the original SDS
before handling the chemical.

Chemical Identification and Properties

3-Fluoro-5-iodotoluene, also known as 3-Fluoro-5-methyliodobenzene, is a halogenated
aromatic compound used as an intermediate in pharmaceutical and chemical synthesis.[1] Its
chemical identity and key physicochemical properties are summarized below.

Table 1: Physicochemical Properties of 3-Fluoro-5-iodotoluene
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Property Value Source
CAS Number 491862-84-1 [21[3][4]
Molecular Formula C7HsFI [4]
Molecular Weight 236.03 g/mol [41[5]
Off-white to slight yellow solid
Appearance o [2][5]
or Colourless Liquid
Density 1.773 g/mL at 25 °C [4]

Refractive Index (n20/D)

1.577

[4]

Flash Point

87.78 °C (190.0 °F) - closed

cup

[4]

| Purity | Typically 297% or 298% |[2][4][5] |

Hazard Identification and Classification

3-Fluoro-5-iodotoluene is classified as a hazardous substance. The primary hazard is acute

oral toxicity.[4] The Globally Harmonized System (GHS) classification provides a standardized

framework for understanding its dangers.

Table 2: GHS Hazard Summary
GHS Element Description Source
Pictogram [4]
Signal Word Danger [4]

Hazard Classifications

Acute Toxicity, Oral (Category

3)

[4]

Hazard Statements

H301: Toxic if swallowed.

[4]

| Precautionary Statements | P301 + P310: IF SWALLOWED: Immediately call a POISON

CENTER/doctor. |[4] |
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Other sources may also list irritation hazards. For instance, similar fluorinated and iodinated
compounds are often classified as causing skin and eye irritation.[6][7][8]

Caption: GHS hazard classification workflow for 3-Fluoro-5-iodotoluene.
Toxicological Information
The primary toxicological concern is its high acute toxicity upon ingestion.[4]

Table 3: Toxicological Data

. Classification/Resu
Endpoint It Remarks Source

| Acute Oral Toxicity | Category 3 | Toxic if swallowed. The toxicological properties have not
been fully investigated beyond this classification. |[4][9] |

Experimental Protocols

The specific experimental protocols used to generate the data in the source SDSs are not
provided. However, standardized methods, such as those established by the OECD
(Organisation for Economic Co-operation and Development), are typically employed for
regulatory submissions.

Methodology for Acute Oral Toxicity (OECD Test Guideline 423):

e Principle: This is a stepwise procedure with a small number of animals per step. The
outcome of one step determines the dose for the next. The method uses the minimum
number of animals to estimate the LD50 and classify the substance.

« Animal Model: Typically, a single sex (usually females) of rodent (e.g., rats) is used.
e Procedure:
o Animals are fasted prior to dosing.

o The substance is administered in a single dose by gavage.
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o Animals are observed for up to 14 days. Key observations include changes in skin, fur,
eyes, and behavior, as well as signs of toxicity like tremors or convulsions.

o Mortality is recorded, and the timing of death is noted.

o The classification (e.g., Category 3) is determined by the number of mortalities at specific
dose levels.

Methodology for Flash Point Determination (Closed-Cup Method, e.g., ASTM D93):

Principle: The sample is heated in a closed cup at a controlled rate. An ignition source is
directed into the cup at regular intervals.

Procedure: The flash point is the lowest temperature at which the application of the ignition
source causes the vapors above the liquid to ignite. The "closed-cup" method prevents the
loss of volatile components and generally yields a lower, more conservative (safer) value
than an open-cup method.

Handling, Storage, and Emergency Procedures

5.1 Exposure Controls and Personal Protection Proper engineering controls and personal

protective equipment (PPE) are critical to ensure safety.

Engineering Controls: Handle in a well-ventilated place, such as a fume hood, to minimize
inhalation exposure.[6][9]

Eye/Face Protection: Wear chemical safety goggles or a face shield.[4][9]

Skin Protection: Wear appropriate protective gloves (e.qg., nitrile rubber) and clothing to
prevent skin exposure.[6][9]

Respiratory Protection: For large-scale operations or in case of insufficient ventilation, use a
NIOSH/MSHA or European Standard EN 14387 approved respirator with a suitable filter
(e.g., type ABEK).[4]

Caption: Logic for selecting PPE based on 3-Fluoro-5-iodotoluene hazards.

5.2 First-Aid Measures
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e Ingestion:CRITICAL. If swallowed, rinse mouth. Do NOT induce vomiting. Immediately call a
poison control center or physician.[6][9]

» Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.
Get medical attention if irritation occurs.[6][9]

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[6][9]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention if symptoms occur.[6]

5.3 Fire-Fighting Measures

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide. Water mist may be used to cool closed containers.[9]

o Specific Hazards: The substance is combustible.[9] Containers may explode when heated.[9]
Hazardous combustion products can include carbon oxides, hydrogen fluoride, and
hydrogen iodide.[10]

e Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[9][10]

5.4 Handling and Storage

» Handling: Avoid contact with skin, eyes, or clothing. Avoid ingestion and inhalation. Keep
away from open flames, hot surfaces, and sources of ignition.[9]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][6][9] The
designated storage class is 6.1C, for combustible, acute toxic category 3 materials.[4]

Stability and Reactivity
o Chemical Stability: Stable under normal, recommended storage conditions.[9]

» Hazardous Reactions: No hazardous reactions have been reported under normal
processing.[9]
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» Conditions to Avoid: Heat, flames, and sparks.[9]

e Incompatible Materials: No specific information available in the searched documents, but
strong oxidizing agents are generally to be avoided with organic compounds.

Disposal Considerations

o Waste Disposal: This material should be considered hazardous waste. Disposal must be in
accordance with local, regional, and national regulations. Do not empty into drains.[6][9]
Contact a licensed professional waste disposal service to dispose of this material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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